Cas no 552330-74-2 (5-ISOQUINOLINAMINE, N-(5-BROMO-3-PYRIDINYL)-)

5-ISOQUINOLINAMINE, N-(5-BROMO-3-PYRIDINYL)- structure
552330-74-2 structure
Product Name:5-ISOQUINOLINAMINE, N-(5-BROMO-3-PYRIDINYL)-
CAS No:552330-74-2
MF:C14H10BrN3
MW:300.153301715851
CID:3321768
PubChem ID:22607689
Update Time:2025-04-21

5-ISOQUINOLINAMINE, N-(5-BROMO-3-PYRIDINYL)- Chemical and Physical Properties

Names and Identifiers

    • 5-ISOQUINOLINAMINE, N-(5-BROMO-3-PYRIDINYL)-
    • DB-209684
    • n-(5-bromopyridin-3-yl)isoquinolin-5-amine
    • SCHEMBL6832925
    • N-(5-bromo-3-pyridinyl)-5-isoquinolinamine
    • 552330-74-2
    • Inchi: 1S/C14H10BrN3/c15-11-6-12(9-17-8-11)18-14-3-1-2-10-7-16-5-4-13(10)14/h1-9,18H
    • InChI Key: IQZBUTMFHZFWAX-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1)NC1=CC=CC2C=NC=CC1=2

Computed Properties

  • Exact Mass: 299.00581Da
  • Monoisotopic Mass: 299.00581Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.8Ų
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